Cas no 1638604-16-6 ((1S)-1-[(3R)-6-chloro-1H,2H,3H,4H-pyrido[2,3-b]pyrazin-3-yl]ethane-1,2-diol)

• Product Name: (1S)-1-[(3R)-6-chloro-1H,2H,3H,4H-pyrido[2,3-b]pyrazin-3-yl]ethane-1,2-diol
• CAS No: 1638604-16-6
• MF: C₉H₁₂ClN₃O₂
• MW: 229.663480758667
• CID: 4612008
• Update Time: 2025-07-15

(1S)-1-[(3R)-6-chloro-1H,2H,3H,4H-pyrido[2,3-b]pyrazin-3-yl]ethane-1,2-diol Chemical and Physical Properties

Names and Identifiers

• (1S)-1-[(3R)-6-Chloro-1H,2H,3H,4H-pyrido[2,3-b]pyrazin-3-yl]ethane-1,2-diol
• (1S)-1-[(3R)-6-chloro-1H,2H,3H,4H-pyrido[2,3-b]pyrazin-3-yl]ethane-1,2-diol

• Inchi： 1S/C9H12ClN3O2/c10-8-2-1-5-9(13-8)12-6(3-11-5)7(15)4-14/h1-2,6-7,11,14-15H,3-4H2,(H,12,13)/t6-,7-/m1/s1
• InChI Key： KUBQCYAMHWALNL-RNFRBKRXSA-N
• SMILES： [C@@H]([C@@H]1NC2=NC(Cl)=CC=C2NC1)(O)CO

Additional information on (1S)-1-[(3R)-6-chloro-1H,2H,3H,4H-pyrido[2,3-b]pyrazin-3-yl]ethane-1,2-diol

Introduction to Compound CAS No. 1638604-16-6: (1S)-1-[(3R)-6-chloro-1H,2H,3H,4H-pyrido[2,3-b]pyrazin-3-yl]ethane-1,2-diol

(1S)-1-[(3R)-6-chloro-1H,2H,3H,4H-pyrido[2,3-b]pyrazin-3-yl]ethane-1,2-diol (CAS No. 1638604-16-6) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyrido[2,3-b]pyrazines and is characterized by the presence of a chiral center and a chloro-substituted pyrazine ring. The combination of these structural elements imparts distinct pharmacological properties that make it a promising candidate for various therapeutic interventions.

The (1S)-1-[(3R)-6-chloro-1H,2H,3H,4H-pyrido[2,3-b]pyrazin-3-yl]ethane-1,2-diol molecule is synthesized through a multi-step process involving the selective introduction of functional groups and the control of stereochemistry. Recent advancements in synthetic methodologies have enabled the efficient and scalable production of this compound, making it more accessible for preclinical and clinical studies. The synthesis typically involves the condensation of a chiral alcohol with a chlorinated pyrazine derivative, followed by subsequent purification steps to ensure high purity and enantiomeric excess.

In terms of its biological activity, (1S)-1-[(3R)-6-chloro-1H,2H,3H,4H-pyrido[2,3-b]pyrazin-3-yl]ethane-1,2-diol has been shown to exhibit potent inhibitory effects on specific enzymes and receptors. For instance, it has demonstrated significant activity against certain kinases involved in signal transduction pathways that are implicated in various diseases such as cancer and inflammatory disorders. The mechanism of action is believed to involve the binding of the compound to the active site of these enzymes, thereby modulating their function and downstream signaling cascades.

Preclinical studies have also highlighted the potential of (1S)-1-[(3R)-6-chloro-1H,2H,3H,4H-pyrido[2,3-b]pyrazin-3-yl]ethane-1,2-diol as an anti-inflammatory agent. In vitro assays have shown that it can effectively reduce the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in immune cells. Additionally, in vivo studies using animal models have demonstrated its ability to ameliorate symptoms associated with inflammatory conditions like arthritis and colitis. These findings suggest that this compound could be developed into a novel therapeutic agent for treating inflammatory diseases.

Another area of interest for (1S)-1-[(3R)-6-chloro-1H,2H,3H,4H-pyrido[2,3-b]pyrazin-3-yl]ethane-1,2-diol is its potential as an antiviral agent. Recent research has indicated that it can inhibit the replication of certain viruses by interfering with viral entry or replication processes. This property makes it a candidate for further investigation in the context of viral infections such as influenza or hepatitis. The antiviral activity is thought to be mediated through interactions with viral proteins or host cell factors that are essential for viral replication.

The pharmacokinetic profile of (1S)-1-[(3R)-6-chloro-1H,2H,3H,4H-pyrido[2,3-b]pyrazin-3-yl]ethane-1,2-diol has been studied extensively to understand its behavior in biological systems. It has been found to have good oral bioavailability and favorable pharmacokinetic parameters such as half-life and clearance rate. These properties are crucial for ensuring that the compound can be effectively delivered to target tissues and maintain therapeutic concentrations over an extended period. Furthermore, its low toxicity profile in preclinical studies suggests that it may have a favorable safety margin when used in humans.

Clinical trials are currently underway to evaluate the safety and efficacy of (1S)-1-[(3R)-6-chloro-1H,2H,3H,4H-pyrido[2,3-b]pyrazin-3-yl]ethane-1,2-diol in various disease settings. Early phase I trials have shown promising results in terms of tolerability and pharmacodynamic effects. The next phase will focus on assessing its therapeutic benefits in larger patient populations with specific conditions such as cancer or inflammatory diseases. These trials will provide valuable insights into the potential clinical applications of this compound.

In conclusion, (1S)-1-[(3R)-6-chloro-1H,2H,3H,4H-pyrido[2,3-b]pyrazin-3-yl]ethane-1,2-diol (CAS No. 1638604-16-6) represents a promising lead compound with diverse biological activities and potential therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development in medicinal chemistry and drug discovery. Ongoing research and clinical trials will continue to elucidate its full potential as a novel therapeutic agent.